Cas no 61428-20-4 (3-(4-methoxyphenyl)isoxazole)

3-(4-Methoxyphenyl)isoxazole is a heterocyclic compound featuring an isoxazole ring linked to a 4-methoxyphenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The methoxy substituent enhances solubility in organic solvents, facilitating its use in cross-coupling reactions and functional group transformations. Its isoxazole core is known for stability and bioactivity, often serving as a scaffold in medicinal chemistry for developing antimicrobial, anti-inflammatory, or agrochemical agents. The compound's well-defined reactivity profile allows for precise modifications, supporting applications in drug discovery and material science. High purity grades are typically available for research purposes.

3-(4-methoxyphenyl)isoxazole structure

Product Name:3-(4-methoxyphenyl)isoxazole

CAS No:61428-20-4

MF:C₁₀H₉NO₂

MW:175.183962583542

CID:479849

PubChem ID:12297116

Update Time:2025-05-28

3-(4-methoxyphenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

- Isoxazole, 3-(4-methoxyphenyl)-
- 3-(4-methoxyphenyl)-1,2-oxazole
- 3-(4-methoxyphenyl)isoxazole
- 3-(4-Methoxyphenyl)-1,2-oxazol
- 3-(p-anisyl)isoxazole
- Isoxazole,3-(4-methoxyphenyl)
- Methyl6-(trifluoromethyl)-2,3-dihydro-1H-indol-5-ylether
- AKOS006288430
- DTXSID90485741
- SCHEMBL17644086
- MFCD08446386
- FT-0711198
- 61428-20-4
- A918259
- CS-0319716
- FS-2081
- 3-(4-Methoxyphenyl)isoxazole, AldrichCPR
- G84656
- DB-004098
- MDL： MFCD08446386
- Inchi： 1S/C10H9NO2/c1-12-9-4-2-8(3-5-9)10-6-7-13-11-10/h2-7H,1H3
- InChI Key： CWVBMOWWQXBIBL-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)C1C=CON=1

Computed Properties

Exact Mass: 175.06300
Monoisotopic Mass: 175.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 35.3Å²

Experimental Properties

Melting Point: 51-53°C
PSA: 35.26000
LogP: 2.35020

3-(4-methoxyphenyl)isoxazole Security Information

Hazard Category Code： 22
Hazardous Material Identification：

3-(4-methoxyphenyl)isoxazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-methoxyphenyl)isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	033654-250mg	3-(4-Methoxyphenyl)isoxazole	61428-20-4	95%	250mg	￡76.00	2022-03-01
Fluorochem	033654-1g	3-(4-Methoxyphenyl)isoxazole	61428-20-4	95%	1g	￡225.00	2022-03-01
Chemenu	CM522858-1g	3-(4-Methoxyphenyl)isoxazole	61428-20-4	97%	1g	$191	2023-01-07
Apollo Scientific	OR932210-250mg	3-(4-Methoxyphenyl)isoxazole	61428-20-4	95%	250mg	£185.00	2025-02-21
Apollo Scientific	OR932210-1g	3-(4-Methoxyphenyl)isoxazole	61428-20-4	95%	1g	£445.00	2025-02-21
TRC	M228250-10mg	3-(4-methoxyphenyl)isoxazole	61428-20-4		10mg	$ 50.00	2022-06-04
TRC	M228250-50mg	3-(4-methoxyphenyl)isoxazole	61428-20-4		50mg	$ 70.00	2022-06-04
TRC	M228250-100mg	3-(4-methoxyphenyl)isoxazole	61428-20-4		100mg	$ 115.00	2022-06-04
SHENG KE LU SI SHENG WU JI SHU	sc-335651-1g	3-(4-Methoxyphenyl)isoxazole,	61428-20-4		1g	￥2369.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-335651-1 g	3-(4-Methoxyphenyl)isoxazole,	61428-20-4		1g	￥2,369.00	2023-07-11

3-(4-methoxyphenyl)isoxazole Suppliers

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(CAS:61428-20-4)3-(4-methoxyphenyl)isoxazole

Order Number:A918259

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 13:05

Price ($):174.0

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3-(4-methoxyphenyl)isoxazole Related Literature

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2. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
5. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119

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